Cas no 1342578-12-4 (tert-butyl N-(1-aminopentan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-aminopentan-2-yl)carbamate
• CAS No: 1342578-12-4
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 4590407
• PubChem ID: 59018979
• Update Time: 2025-11-02

tert-butyl N-(1-aminopentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-aminopentan-2-yl)carbamate

• Inchi： 1S/C10H22N2O2/c1-5-6-8(7-11)12-9(13)14-10(2,3)4/h8H,5-7,11H2,1-4H3,(H,12,13)
• InChI Key： LKZBYZJNGSHFDB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CN)CCC

Additional information on tert-butyl N-(1-aminopentan-2-yl)carbamate

Comprehensive Guide to tert-butyl N-(1-aminopentan-2-yl)carbamate (CAS No. 1342578-12-4): Properties, Applications, and Market Insights

tert-butyl N-(1-aminopentan-2-yl)carbamate (CAS No. 1342578-12-4) is a specialized organic compound widely used in pharmaceutical and chemical research. This carbamate derivative is known for its role as a protecting group in peptide synthesis and as an intermediate in drug development. Its unique structure, featuring a tert-butyl group and an amino functionality, makes it valuable for controlled reactions in organic chemistry.

The compound's molecular formula is C₁₀H₂₂N₂O₂, with a molecular weight of 202.29 g/mol. Researchers often refer to it as Boc-2-aminopentane or N-Boc-1,2-diaminopentane, highlighting its protective group application. Its stability under acidic conditions and easy deprotection make it a preferred choice for peptide synthesis and medicinal chemistry applications.

Recent studies have explored the use of tert-butyl N-(1-aminopentan-2-yl)carbamate in developing novel antiviral agents and enzyme inhibitors. With the growing interest in targeted drug delivery systems, this compound has gained attention for its potential in creating prodrug formulations. The COVID-19 pandemic has further increased research into antiviral compounds, making such intermediates particularly relevant in current pharmaceutical development.

From a commercial perspective, the demand for high-purity chemical intermediates like 1342578-12-4 has been steadily increasing. Pharmaceutical companies and research institutions seek reliable suppliers of this compound for their drug discovery programs. The market for peptide synthesis reagents is projected to grow significantly, driven by advancements in biopharmaceuticals and personalized medicine.

When handling tert-butyl N-(1-aminopentan-2-yl)carbamate, standard laboratory precautions should be followed. While not classified as hazardous, proper storage in cool, dry conditions is recommended to maintain stability. Researchers frequently search for information about its solubility profile (soluble in organic solvents like DMSO and methanol) and storage conditions (typically 2-8°C).

The synthesis of CAS 1342578-12-4 typically involves the reaction of 1,2-diaminopentane with di-tert-butyl dicarbonate under controlled conditions. Process optimization for this compound has been a focus area for manufacturers aiming to improve yield and purity. Recent patents have disclosed novel methods for producing this intermediate with reduced byproducts, addressing the pharmaceutical industry's need for high-quality building blocks.

Analytical characterization of tert-butyl N-(1-aminopentan-2-yl)carbamate typically includes techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's identity and purity, crucial for research applications. The compound's chromatographic properties and spectral data are frequently requested by researchers evaluating its suitability for specific synthetic pathways.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable processes for producing compounds like 1342578-12-4. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental impact of chemical synthesis. This aligns with broader industry trends toward green pharmaceuticals and sustainable manufacturing.

The future outlook for tert-butyl N-(1-aminopentan-2-yl)carbamate appears promising, particularly in the field of peptide-based therapeutics. As the pharmaceutical industry continues to explore targeted therapies and biologic drugs, the demand for specialized protecting groups and intermediates is expected to rise. Ongoing research into its potential applications beyond traditional uses may further expand its market potential.

For researchers working with CAS 1342578-12-4, understanding its reactivity patterns and compatibility with various synthetic conditions is essential. The compound's behavior in coupling reactions and its stability under different pH conditions are common topics of investigation. Recent publications have provided new insights into optimizing reactions involving this valuable intermediate.